

odanacatib cost-effectiveness osteoporosis treatment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Odanacatib

CAS No.: 603139-19-1

Cat. No.: S549033

Get Quote

Odanacatib Clinical Profile & Development Status


The following table summarizes the key characteristics of **odanacatib** based on clinical trial data [1] [2] [3]:

Attribute	Details
Drug Class	Selective Cathepsin K inhibitor [1] [4] [5]
Mechanism of Action	Inhibits the cathepsin K enzyme in osteoclasts, reducing bone matrix breakdown (resorption) while largely preserving bone formation [4] [5].

| **Reported Efficacy** | **Bone Mineral Density (BMD)**: Significantly increased BMD at the lumbar spine, total hip, and femoral neck over 2-5 years in postmenopausal women [1] [3]. **Bone Turnover Markers**: Produced sustained reductions in bone resorption markers (uNTx/Cr, sCTX) with only a slight, transient reduction in bone formation markers (sP1NP, sBSAP) [1] [6] [4]. || **Development Status** | **Discontinued** [6] [7] [2]. Development was halted after a Phase 3 trial (LOFT) identified an increased risk of stroke [6] [7] [2]. | **Reason for Discontinuation** | Increased risk of cardiovascular adverse events, specifically stroke [6] [7] [2]. |

Odanacatib's Unique Mechanism of Action

The diagram below illustrates how **odanacatib** works compared to conventional antiresorptive therapies.



[Click to download full resolution via product page](#)

This unique mechanism is why **odanacatib** was observed to reduce bone resorption without causing a severe, parallel drop in bone formation, a common effect of other antiresorptive drugs like bisphosphonates and denosumab [4].

Objective Efficacy Comparison with Alternatives

While a formal cost-effectiveness comparison is not possible, the table below summarizes key efficacy and safety outcomes for **odanacatib** and other common osteoporosis treatments, based on clinical trial data [1] [6] [8].

Treatment	Mechanism Class	Effect on Bone Resorption	Effect on Bone Formation	Key Safety Considerations
Odanacatib	Cathepsin K Inhibitor	Strongly reduces [1] [3]	Mild, transient reduction [1] [6] [3]	Increased stroke risk leading to discontinuation [6] [7] [2]
Bisphosphonates	Antiresorptive	Strongly reduces	Strongly reduces [4]	Atypical femoral fractures, osteonecrosis of the jaw [4]
Denosumab	Antiresorptive (RANKL inhibitor)	Strongly reduces	Strongly reduces [4]	Risk of rapid bone loss upon treatment discontinuation [8] [9]
Romosozumab	Anabolic (Sclerostin inhibitor)	Reduces	Strongly increases [10]	Cardiovascular risk considerations [10]
Teriparatide	Anabolic (PTH analog)	Increases	Strongly increases [10]	Black box warning for osteosarcoma in rats; use limited to 24 months [4]

Context on Cost-Effectiveness in Osteoporosis

Although **odanacatib** was never evaluated for cost-effectiveness, research exists for other osteoporosis drugs, which provides context on the factors considered in such analyses.

- **Denosumab** has been evaluated as a **cost-effective** option, particularly for older women at high fracture risk, when compared to no treatment or other therapies like risedronate [8]. Its cost-effectiveness is more favorable in patients who are older, have a prior fracture history, or lower bone mineral density [8] [9].
- **General Factors** in cost-effectiveness models for osteoporosis include drug costs, fracture risk reduction, associated medical costs saved by preventing fractures, and impact on quality-adjusted life years (QALYs) [8] [9].

Summary for Researchers

In summary, for researchers and drug development professionals:

- **Clinical Performance: Odanacatib** demonstrated a unique pharmacodynamic profile, effectively reducing bone resorption while largely sparing bone formation. This made it a scientifically promising candidate [4] [5].
- **Primary Limitation:** Despite its efficacy, its development was terminated due to an unacceptable safety profile, specifically an association with an increased risk of stroke [6] [2]. This underscores the critical importance of long-term and large-scale safety trials.
- **Cost-Effectiveness:** A formal cost-effectiveness analysis was never conducted and is no longer relevant due to the drug's discontinuation. The case of **odanacatib** highlights that a therapy's ultimate value depends on a positive benefit-risk profile, which is a prerequisite for any economic evaluation.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Efficacy and safety of odanacatib in the treatment of ... [pmc.ncbi.nlm.nih.gov]
2. Odanacatib: Uses, Interactions, Mechanism of Action [go.drugbank.com]
3. Efficacy and safety of odanacatib in the treatment of ... [josr-online.biomedcentral.com]
4. Potential role of odanacatib in the treatment of osteoporosis [pmc.ncbi.nlm.nih.gov]
5. Odanacatib: an emerging novel treatment... : Women's Health [ovid.com]
6. Randomized, controlled trial to assess the safety and efficacy of... [pubmed.ncbi.nlm.nih.gov]
7. Randomized, controlled trial to assess the safety and efficacy of... [link.springer.com]
8. Cost-effectiveness analyses of denosumab for osteoporosis [pubmed.ncbi.nlm.nih.gov]
9. A comprehensive update on the cost-effectiveness of 10-year ... [pmc.ncbi.nlm.nih.gov]
10. Comparative efficacy between monoclonal antibodies and ... [apm.amegroups.org]

To cite this document: Smolecule. [odanacatib cost-effectiveness osteoporosis treatment]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b549033#odanacatib-cost-effectiveness-osteoporosis-treatment>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com